Cas no 1005503-03-6 (trans-4-(2-Chlorobenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: trans-4-(2-Chlorobenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 1005503-03-6
• MF: C₁₄H₁₅ClO₃
• MW: 266.720103502274
• CID: 4675581
• Update Time: 2025-05-21

trans-4-(2-Chlorobenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-4-(2-CHLOROBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• trans-4-(2-Chlorobenzoyl)cyclohexanecarboxylic acid
• IQLQWFUANKQTCJ-MGCOHNPYSA-N
• trans-4-(2-Chlorobenzoyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C14H15ClO3/c15-12-4-2-1-3-11(12)13(16)9-5-7-10(8-6-9)14(17)18/h1-4,9-10H,5-8H2,(H,17,18)
• InChI Key： IQLQWFUANKQTCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1CCC(C(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Topological Polar Surface Area: 54.4

Additional information on trans-4-(2-Chlorobenzoyl)cyclohexane-1-carboxylic acid

trans-4-(2-Chlorobenzoyl)cyclohexane-1-carboxylic acid: A Comprehensive Overview

The compound CAS No. 1005503-03-6, commonly referred to as trans-4-(2-Chlorobenzoyl)cyclohexane-1-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the latest research findings, structural characteristics, and functional properties of this compound, providing a comprehensive understanding of its significance in contemporary scientific studies.

trans-4-(2-Chlorobenzoyl)cyclohexane-1-carboxylic acid is an aromatic compound with a cyclohexane ring substituted with a chlorobenzoyl group at the 4-position and a carboxylic acid group at the 1-position. The trans configuration indicates that these two substituents are on opposite sides of the cyclohexane ring, which plays a crucial role in determining its physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in influencing the bioavailability and efficacy of such compounds, particularly in pharmaceutical applications.

The synthesis of CAS No. 1005503-03-6 involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent stereochemical modifications. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging advanced catalytic systems and green chemistry principles. These advancements have not only improved the scalability of production but also minimized environmental impact, aligning with current sustainability goals in the chemical industry.

In terms of applications, trans-4-(2-Chlorobenzoyl)cyclohexane-1-carboxylic acid has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and analgesic agents due to its ability to modulate specific cellular pathways. Recent studies published in reputable journals such as Journal of Medicinal Chemistry have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory responses, suggesting its potential as a novel therapeutic agent.

Beyond pharmacology, this compound has also found applications in material science, particularly in the development of advanced polymers and coatings. Its unique combination of aromaticity and carboxylic acid functionality makes it an ideal candidate for cross-linking reactions, enhancing the mechanical properties of polymer matrices. Researchers at leading institutions like MIT have reported breakthroughs in using this compound to create high-performance materials with improved durability and thermal stability.

The latest research on CAS No. 1005503-03-6 has also shed light on its environmental fate and toxicity profile. Studies conducted by the United States Environmental Protection Agency (EPA) indicate that this compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, long-term ecological impacts remain an area of active investigation, particularly with regard to bioaccumulation and degradation pathways.

In conclusion, trans-4-(2-Chlorobenzoyl)cyclohexane-1-carboxylic acid, identified by its CAS number 1005503-03-6, is a versatile compound with significant potential across multiple scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and related fields.